![molecular formula C20H15BrClNO B4648756 [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone](/img/structure/B4648756.png)
[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone
Overview
Description
[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone, also known as BCPM, is a chemical compound that has been studied for its potential application in scientific research. BCPM belongs to the family of aryl ketones and has a molecular weight of 424.77 g/mol.
Mechanism of Action
[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone acts by binding to the DAT protein and blocking the reuptake of dopamine from the synaptic cleft. This leads to an increase in the levels of dopamine in the brain, which can have a range of effects on mood, motivation, and reward. This compound also inhibits the uptake of norepinephrine and serotonin, which can further modulate the effects of dopamine.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models. This compound has been shown to increase locomotor activity and induce hyperactivity in rats, which is consistent with the effects of other dopamine reuptake inhibitors. This compound has also been shown to increase the levels of dopamine in the prefrontal cortex and striatum, two brain regions that are involved in mood regulation and reward processing.
Advantages and Limitations for Lab Experiments
[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has several advantages for lab experiments. This compound is a potent and selective inhibitor of the DAT protein, which makes it a useful tool for studying the role of dopamine in the brain. This compound has also been shown to have a long half-life, which allows for prolonged effects on dopamine levels. However, this compound has some limitations for lab experiments. This compound is a complex molecule that requires expertise in organic chemistry to synthesize. This compound is also a relatively new compound, and its effects on human subjects are not well understood.
Future Directions
There are several future directions for research on [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone. One area of research is to investigate the effects of this compound on different brain regions and neurotransmitter systems. Another area of research is to investigate the potential therapeutic applications of this compound, particularly in the treatment of mood disorders such as depression and anxiety. Finally, there is a need for further investigation into the safety and toxicity of this compound, particularly in human subjects.
Scientific Research Applications
[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has been studied for its potential application in scientific research, particularly in the field of neuroscience. This compound has been shown to act as a potent and selective inhibitor of the dopamine transporter (DAT), a protein that regulates the levels of dopamine in the brain. This compound has also been shown to inhibit the uptake of norepinephrine and serotonin, two other neurotransmitters that play a role in mood regulation.
Properties
IUPAC Name |
[2-(benzylamino)-5-chlorophenyl]-(4-bromophenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15BrClNO/c21-16-8-6-15(7-9-16)20(24)18-12-17(22)10-11-19(18)23-13-14-4-2-1-3-5-14/h1-12,23H,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWCYQJPKADLIBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=C(C=C(C=C2)Cl)C(=O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15BrClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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